Cas no 16093-53-1 (Butanedioic acid, bis(3-methylphenyl) ester)
16093-53-1 structure
Product Name:Butanedioic acid, bis(3-methylphenyl) ester
CAS No:16093-53-1
MF:C18H18O4
MW:298.333125591278
CID:1340260
PubChem ID:71353910
Update Time:2025-04-20
Butanedioic acid, bis(3-methylphenyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Butanedioic acid, bis(3-methylphenyl) ester
- bis(3-methylphenyl) butanedioate
- PSRQFUJXZZJLJW-UHFFFAOYSA-N
- 16093-53-1
- DTXSID10778622
- Succinic acid, di(3-methylphenyl) ester
-
- Inchi: 1S/C18H18O4/c1-13-5-3-7-15(11-13)21-17(19)9-10-18(20)22-16-8-4-6-14(2)12-16/h3-8,11-12H,9-10H2,1-2H3
- InChI Key: PSRQFUJXZZJLJW-UHFFFAOYSA-N
- SMILES: O(C(CCC(=O)OC1=CC=CC(C)=C1)=O)C1=CC=CC(C)=C1
Computed Properties
- Exact Mass: 298.12054
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Butanedioic acid, bis(3-methylphenyl) ester Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
16093-53-1 (Butanedioic acid, bis(3-methylphenyl) ester) Related Products
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